1-[(4-chlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-(3,4-dimethoxyphenyl)quinazoline-2,4-dione
• InChI: InChI=1S/C23H19ClN2O4/c1-29-20-12-11-17(13-21(20)30-2)26-22(27)18-5-3-4-6-19(18)25(23(26)28)14-15-7-9-16(24)10-8-15/h3-13H,14H2,1-2H3
• InChI Key: MOGCFMAPPCWREA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC4=CC=C(C=C4)Cl)OC
• Molecular Formula: C23H19ClN2O4
• Molecular Weight: 422.9 g/mol
• CAS No.: 899922-85-1

Description

The compound is a derivative of quinazoline, a class of organic compounds with a two-ring structure, one of which is a benzene ring and the other is a nitrogen-containing pyrimidine ring. The compound has various substituents, including a 4-chlorophenyl group, a 3,4-dimethoxyphenyl group, and two carbonyl groups attached to the quinazoline core.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinazoline core with its various substituents. The presence of the chlorophenyl and dimethoxyphenyl groups would likely have significant effects on the compound’s chemical properties and reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the chlorophenyl and dimethoxyphenyl groups could affect its solubility, reactivity, and other properties.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Many quinazoline derivatives exhibit biological activity and are used in medicinal chemistry.

Future Directions

The study and development of quinazoline derivatives is an active area of research, particularly in medicinal chemistry, where these compounds are often used as scaffolds for drug development. Future research could potentially explore the properties and applications of this specific compound.